N-(1-(furan-3-yl)propan-2-yl)-2-(o-tolyloxy)acetamide
Description
N-(1-(furan-3-yl)propan-2-yl)-2-(o-tolyloxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Furan is a heterocyclic aromatic compound characterized by a five-membered ring containing one oxygen and four carbon atoms. Its reactivity and versatility have led to the development of various furan derivatives with intriguing biological activities. Let’s explore some of the applications of this compound:
Antibacterial Activity: Furan derivatives have shown promise as antibacterial agents. Researchers have synthesized novel furan-based compounds to combat microbial resistance, a global health concern. These agents exhibit activity against both gram-positive and gram-negative bacteria. Their structural diversity allows for tailoring specific properties to enhance efficacy and safety.
Other Therapeutic Advantages: Beyond antibacterial activity, furan derivatives offer a wide range of therapeutic benefits:
- Other Applications: Furan compounds have been explored for their potential in treating glaucoma, hypertension, aging-related conditions, and cancer .
Recent Advances and Syntheses
In recent years, researchers have focused on synthesizing novel furan derivatives with improved properties. For example:
- Nitrofurantoin Analogues: In 2020, Hassan et al. designed and synthesized a series of nitrofurantoin analogues containing furan and pyrazole scaffolds. These compounds exhibited antibacterial activity and were structurally modified to enhance their effectiveness .
Green Synthesis
Efforts have also been made toward sustainable synthesis. For instance:
- Bioreduction: Researchers achieved the synthesis of (S)-1-(furan-2-yl)propan-1-ol through the asymmetric bioreduction of 1-(furan-2-yl)propan-1-one using a Lactobacillus paracasei BD101 biocatalyst obtained from boza (a grain-based fermented beverage) .
Unusual Cyclization
The transformation of 3-(furan-2-yl)-1,3-di(het)arylpropan-1-ones into 3-(furan-2-yl)-1,3-di(het)arylprop-2-en-1-ones via oxidative dearomatization followed by an unusual cyclization has also been explored .
properties
IUPAC Name |
N-[1-(furan-3-yl)propan-2-yl]-2-(2-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-12-5-3-4-6-15(12)20-11-16(18)17-13(2)9-14-7-8-19-10-14/h3-8,10,13H,9,11H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXBWNMJBPKIPBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC(C)CC2=COC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(furan-3-yl)propan-2-yl)-2-(o-tolyloxy)acetamide | |
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